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Compound of Interest

Compound Name: 1,3-Dithiane-2-carboxylic acid

Cat. No.: B1267251 Get Quote

Essential Safety & Handling Guide: 1,3-Dithiane-2-
carboxylic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,3-Dithiane-2-carboxylic acid in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize risks.

Hazard Identification and Classification
1,3-Dithiane-2-carboxylic acid is classified as a hazardous substance. The primary hazards

are summarized below.

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[1]

Specific Target Organ Toxicity H335: May cause respiratory irritation[1]
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Appropriate PPE is mandatory to prevent exposure. The following table outlines the required

PPE for handling 1,3-Dithiane-2-carboxylic acid.

Body Part Required PPE Specifications

Eyes/Face Safety Goggles & Face Shield

Goggles should provide splash

protection. A face shield should

be worn in conjunction with

goggles, especially when

handling larger quantities or if

there is a risk of splashing.[2]

[3][4]

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double gloving

can provide additional

protection.[2][4]

Body Laboratory Coat & Apron

A flame-retardant lab coat and

a chemical-resistant apron

should be worn.[2][3]

Respiratory Respirator

Use a NIOSH/MSHA approved

respirator if ventilation is

inadequate or if dust is

generated.[4][5]

Feet Closed-toe shoes
Shoes must fully cover the

feet.[2]

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the chemical's integrity and prevent

accidents.
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Procedure Guidelines

Handling

- Work in a well-ventilated area, preferably a

chemical fume hood.[2][5] - Avoid generating

dust.[5][6] - Avoid contact with skin, eyes, and

clothing.[6] - Always add the acid to water, never

the other way around, when preparing solutions.

[2][5]

Storage

- Store in a tightly closed container in a dry,

cool, and well-ventilated area.[7] - Store below

eye level.[5][7] - Segregate from incompatible

materials such as strong oxidizing agents.[8]

Emergency and First Aid Measures
Immediate and appropriate first aid is critical in case of exposure.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[6][9]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[6][9]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

medical attention.[9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6][10]
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Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental protection.

Plan Procedures

Spill Response

- Evacuate the area. - Wear appropriate PPE. -

For solid spills, carefully sweep up the material,

avoiding dust generation, and place it in a

suitable, closed container for disposal.[6] - For

solutions, absorb with an inert material (e.g.,

vermiculite, sand, or earth) and place in a

suitable, closed container for disposal. -

Neutralize the spill area with a suitable agent

like sodium bicarbonate for acidic compounds.

Waste Disposal

- Dispose of waste in accordance with local,

state, and federal regulations. - Do not allow the

chemical to enter drains or waterways.[6] - Use

a licensed professional waste disposal service.

Procedural Workflow for Handling 1,3-Dithiane-2-
carboxylic Acid
The following diagram outlines the standard operating procedure for safely handling 1,3-
Dithiane-2-carboxylic acid in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh Solid Chemical

Proceed to Handling

Perform Experiment

Prepare for Storage/Disposal

Clean Work Area

Proceed to Cleanup

Dispose of Waste

Remove and Clean PPE

Procedure Complete

End of Procedure

Click to download full resolution via product page

Caption: Workflow for safe handling of 1,3-Dithiane-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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